6-Pteridinepropanoic acid, 2,4-diamino-.alpha.-(4-carboxyphenyl)-.alpha.-2-propyn-1-yl-
6-Pteridinepropanoic acid, 2,4-diamino-.alpha.-(4-carboxyphenyl)-.alpha.-2-propyn-1-yl-
Brand Name:
Vulcanchem
CAS No.:
146464-92-8
VCID:
VC0168781
InChI:
InChI=1S/C19H16N6O4/c1-2-7-19(17(28)29,11-5-3-10(4-6-11)16(26)27)8-12-9-22-15-13(23-12)14(20)24-18(21)25-15/h1,3-6,9H,7-8H2,(H,26,27)(H,28,29)(H4,20,21,22,24,25)
SMILES:
C#CCC(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)(C3=CC=C(C=C3)C(=O)O)C(=O)O
Molecular Formula:
C19H16N6O4
Molecular Weight:
392.4 g/mol
6-Pteridinepropanoic acid, 2,4-diamino-.alpha.-(4-carboxyphenyl)-.alpha.-2-propyn-1-yl-
CAS No.: 146464-92-8
Main Products
VCID: VC0168781
Molecular Formula: C19H16N6O4
Molecular Weight: 392.4 g/mol
| CAS No. | 146464-92-8 |
|---|---|
| Product Name | 6-Pteridinepropanoic acid, 2,4-diamino-.alpha.-(4-carboxyphenyl)-.alpha.-2-propyn-1-yl- |
| Molecular Formula | C19H16N6O4 |
| Molecular Weight | 392.4 g/mol |
| IUPAC Name | 4-[2-carboxy-1-(2,4-diaminopteridin-6-yl)pent-4-yn-2-yl]benzoic acid |
| Standard InChI | InChI=1S/C19H16N6O4/c1-2-7-19(17(28)29,11-5-3-10(4-6-11)16(26)27)8-12-9-22-15-13(23-12)14(20)24-18(21)25-15/h1,3-6,9H,7-8H2,(H,26,27)(H,28,29)(H4,20,21,22,24,25) |
| Standard InChIKey | ILBWWYWWFMIPHY-UHFFFAOYSA-N |
| SMILES | C#CCC(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)(C3=CC=C(C=C3)C(=O)O)C(=O)O |
| Canonical SMILES | C#CCC(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)(C3=CC=C(C=C3)C(=O)O)C(=O)O |
| PubChem Compound | 10894472 |
| Last Modified | Nov 11 2021 |
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